Cas no 2228810-16-8 (2-bromo-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethan-1-ol
• CAS No: 2228810-16-8
• MF: C₇H₁₀BrClN₂O
• MW: 253.524099826813
• CID: 6197656
• PubChem ID: 165657452
• Update Time: 2025-10-31

2-bromo-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethan-1-ol
• 2228810-16-8
• EN300-1921655

• Inchi： 1S/C7H10BrClN2O/c1-2-11-4-10-7(9)6(11)5(12)3-8/h4-5,12H,2-3H2,1H3
• InChI Key： WSBYCWRTKMCJQU-UHFFFAOYSA-N
• SMILES： BrCC(C1=C(N=CN1CC)Cl)O

Computed Properties

• Exact Mass: 251.96650g/mol
• Monoisotopic Mass: 251.96650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38Ų

Additional information on 2-bromo-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethan-1-ol

Introduction to 2-bromo-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethan-1-ol (CAS No. 2228810-16-8)

2-bromo-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2228810-16-8, represents a fusion of bromo and chloro substituents with an imidazole core, making it a versatile intermediate in the synthesis of bioactive molecules. The structural features of this compound, particularly its dual halogenation and heterocyclic moiety, position it as a valuable building block for the development of novel therapeutic agents.

The imidazole ring in 2-bromo-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethan-1-ol is a critical pharmacophore that has been extensively studied for its biological activity. Imidazole derivatives are known for their broad spectrum of pharmacological effects, including antimicrobial, antiviral, and anti-inflammatory properties. The presence of both bromo and chloro substituents enhances the reactivity of this compound, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures that mimic natural products and have potent biological activities.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The bromo and chloro functional groups in 2-bromo-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethan-1-ol serve as excellent handles for medicinal chemists to develop novel scaffolds. For instance, the bromine atom can be readily exchanged with other nucleophiles via palladium-catalyzed reactions, while the chlorine atom can participate in nucleophilic aromatic substitutions or serve as a directing group for transition-metal catalysis. This dual reactivity makes it an indispensable tool in synthetic organic chemistry.

In the context of modern pharmaceutical research, 2-bromo-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethan-1-ol has been explored as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. The imidozole scaffold, being a privileged structure in drug design, has shown promise in modulating enzyme activities and receptor interactions. For example, derivatives of this compound have been investigated for their potential in inhibiting kinases and other enzymes implicated in cancer progression. The structural diversity offered by this molecule allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability, which are crucial for drug efficacy.

The synthesis of 2-bromo-1-(4-chloro-1ethyl 5 H imidazol yl) ethan 11 ol involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Starting from commercially available precursors, the introduction of bromo and chloro substituents requires precise control over reaction conditions to avoid side products. Advanced techniques such as flow chemistry have been employed to enhance yield and purity, ensuring that researchers have access to high-quality material for further derivatization. The use of modern spectroscopic methods like NMR and mass spectrometry aids in confirming the structural integrity of the compound at each synthetic step.

The pharmaceutical industry is increasingly leveraging computational methods to accelerate drug discovery processes. Molecular modeling studies have been conducted on 2-bromo-l-(4-chloro-l ethyl-l H imidazol -5 -yl) ethan-l -ol to predict its binding interactions with biological targets. These studies provide insights into how modifications to the molecule can enhance its affinity and selectivity. For instance, computational screening has identified key residues on target proteins that interact with the imidazole ring and substituents, guiding medicinal chemists in designing more potent analogs.

One notable application of 2-bromo-l-(4-chloro-l ethyl-l H imidazol -5 -yl) ethan-l -ol is in the development of antiviral agents. Viruses often rely on host enzymes for replication, making them susceptible to inhibition by small molecules. Researchers have synthesized derivatives of this compound that exhibit inhibitory activity against viral proteases and polymerases. The dual halogenation provides multiple sites for covalent bond formation with viral proteins, leading to enhanced drug-drug interactions and improved therapeutic outcomes.

The environmental impact of pharmaceutical synthesis is also a growing concern in drug development. Efforts have been made to optimize synthetic routes for 2-bromo-l-(4-chloro-l ethyl-l H imidazol -5 -yl) ethan-l -ol to minimize waste generation and reduce hazardous byproducts. Green chemistry principles have been incorporated into synthetic protocols, including the use of solvent-free reactions and biocatalysis where possible. These approaches align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

Future directions in the study of 2-bromo-l-(4-chloro-l ethyl-l H imidazol -5 -yl) ethan-l -ol include exploring its potential applications in regenerative medicine and neurology. The ability to functionalize this molecule at multiple positions offers opportunities to design probes that can track biological processes or deliver therapeutic payloads selectively to diseased tissues. Additionally, advances in nanotechnology may enable the incorporation of this compound into smart drug delivery systems capable of releasing active ingredients under specific physiological conditions.

In conclusion, 2-bromo-l-(4-chloro-l ethyl-l H imidazol -5 -yl) ethan-l -ol (CAS No.l 22288l0--16--8) stands as a testament to the ingenuity of modern chemical research in developing molecular tools for therapeutic applications.l Its unique structural features.l versatile reactivity.l and broad range of potential uses make it a cornerstone.l compound.l In pharmaceutical chemistry.l This work underscores.l The importance.l Of continuous innovation.l And collaboration.l Across disciplines.l To advance.l Our understanding.l And treatment.l Of complex diseases.